Cas no 2228581-69-7 (tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate
• CAS No: 2228581-69-7
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 6111106
• PubChem ID: 165980217
• Update Time: 2025-05-20

tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate
• EN300-1873125
• 2228581-69-7

• Inchi： 1S/C17H22N2O2/c1-5-13-8-6-7-9-14(13)15-12-19(11-10-18-15)16(20)21-17(2,3)4/h1,6-9,15,18H,10-12H2,2-4H3
• InChI Key： ZRTLCDJJMDSZKY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=CC=2C#C)C1)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate

tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate (CAS No: 2228581-69-7) in Modern Chemical and Biomedical Research

The compound tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate, identified by the CAS number 2228581-69-7, represents a significant advancement in the realm of chemical and biomedical research. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in pharmaceutical development, particularly in the synthesis of novel therapeutic agents. The presence of both a tert-butyl group and a 2-ethynylphenyl moiety contributes to its distinctive chemical properties, making it a valuable scaffold for further derivatization and functionalization.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds are known for their ability to modulate various neurotransmitter systems, making them promising candidates for treating neurological disorders, psychiatric conditions, and infectious diseases. The specific modification of tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate with a carboxylate group at the 1-position enhances its solubility and bioavailability, facilitating its use in drug formulation and delivery systems.

The ethynylphenyl substituent in this compound introduces a reactive site that can be further functionalized through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions allow for the introduction of diverse aryl groups, enabling the creation of a library of derivatives with tailored biological properties. Such versatility is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The combination of these features makes tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate an indispensable tool for synthetic chemists and pharmacologists.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. Piperazine derivatives have been extensively studied for their ability to interact with serotonin, dopamine, and norepinephrine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The structural motif of tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate suggests that it may exhibit potent receptor binding affinity, making it a candidate for developing next-generation neuromodulators.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that modifications to the phenyl ring can fine-tune binding interactions with target proteins. By leveraging these insights, researchers can design analogs with improved pharmacokinetic profiles and reduced side effects. The integration of machine learning algorithms has also accelerated the process of virtual screening, allowing for rapid identification of promising candidates from large chemical libraries.

The role of tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate extends beyond CNS disorders. Its structural features make it a versatile intermediate in the synthesis of bioactive molecules targeting other therapeutic areas. For instance, modifications at the ethynyl group can introduce bioisosteric replacements or enhance metabolic stability. Such flexibility is crucial for developing drugs that can withstand enzymatic degradation while maintaining therapeutic efficacy.

In conclusion, tert-butyl 3-(2-ethynylphenyl)piperazine-1-carboxylate (CAS No: 2228581-69-7) stands out as a pivotal compound in modern chemical and biomedical research. Its unique structural composition and functionalizable sites make it an ideal candidate for developing novel therapeutic agents with applications spanning multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a central role in shaping the future of drug discovery and development.